Technical Guide: 5,5'-[1,1'-Biphenyl]-4,4'-diylbis[2-(2S)-2-pyrrolidinyl-1H-imidazole] Hydrochloride (CAS 1009119-83-8)
Technical Guide: 5,5'-[1,1'-Biphenyl]-4,4'-diylbis[2-(2S)-2-pyrrolidinyl-1H-imidazole] Hydrochloride (CAS 1009119-83-8)
This guide prioritizes CAS 1009119-83-8 as the primary subject, identified as the key intermediate for the hepatitis C drug Daclatasvir .[1]
[1][2]
Executive Summary & Chemical Identity
CAS 1009119-83-8 is a high-value pharmaceutical intermediate used primarily in the synthesis of Daclatasvir (Daklinza) , a direct-acting antiviral (DAA) targeting the NS5A replication complex of the Hepatitis C virus (HCV).[1]
Commonly referred to as Daclatasvir Intermediate-3 or Daclatasvir Tetrahydrochloride , this compound represents the "core" scaffold of the drug—a biphenyl system flanked by two imidazole-pyrrolidine moieties.[1] It requires strict control of stereochemistry (S,S-configuration) and salt stoichiometry (typically 4HCl) to ensure the efficacy of the final API.[1]
Nomenclature Clarification
-
Correct Chemical Name: 5,5'-(Biphenyl-4,4'-diyl)bis(2-((S)-pyrrolidin-2-yl)-1H-imidazole) tetrahydrochloride.[1][2]
-
Discrepancy Note: The name "1-(pyrrolidine-1-carbonyl)-1H-imidazole" is chemically distinct (referring to a simple urea coupling reagent, C₈H₁₁N₃O).[1] Users searching for CAS 1009119-83-8 are invariably targeting the Daclatasvir scaffold, not the simple reagent.[1] This guide focuses on the CAS-defined structure.[1]
Key Physicochemical Properties
| Property | Specification |
| CAS Number | 1009119-83-8 |
| Molecular Formula | C₂₆H₂₈N₆[1][2][3][4] · 4HCl |
| Molecular Weight | 570.38 g/mol (Salt) / 424.54 g/mol (Free Base) |
| Appearance | Light yellow to brownish crystalline powder |
| Solubility | Soluble in water, methanol, DMSO; slightly soluble in ethanol. |
| Chirality | (S, S) - Enantiopure (>99% ee required for API) |
| Melting Point | >280°C (Decomposes) |
Structural Logic & Mechanism of Action
The molecule functions as a peptidomimetic scaffold . Its biological activity and utility in synthesis stem from three structural domains:
-
Biphenyl Linker: Provides a rigid, planar spacer that spans the NS5A dimer interface.
-
Imidazole Rings: Act as hydrogen bond acceptors/donors, mimicking peptide bonds and locking the conformation relative to the biphenyl core.
-
Pyrrolidine Pharmacophores: The exposed secondary amines (N-H) are the reactive sites for the final synthetic step (coupling with valine derivatives) and are critical for positioning the inhibitor within the viral replication complex.
Diagram: Structural Connectivity (CAS 1009119-83-8)
Caption: Structural decomposition of the Daclatasvir intermediate showing the biphenyl core linked to imidazole-pyrrolidine wings stabilized as a tetrahydrochloride salt.
Synthesis & Production Workflow
The synthesis of CAS 1009119-83-8 is a critical process requiring high stereocontrol.[1] The standard industrial route involves a Friedel-Crafts acylation followed by a condensation-cyclization sequence.[1]
Step-by-Step Protocol (Industrial Route)
Phase 1: Formation of the Diketone Precursor
-
Reagents: Biphenyl, Chloroacetyl chloride (or Bromoacetyl bromide), AlCl₃ (Catalyst).
-
Reaction: Double Friedel-Crafts acylation of biphenyl at the 4,4' positions.
-
Product: 1,1'-([1,1'-biphenyl]-4,4'-diyl)bis(2-chloroethanone).[1]
Phase 2: Esterification with Protected Proline[1]
-
Reagents: N-Boc-L-Proline, DIPEA (Base), Acetonitrile.[1]
-
Mechanism: Nucleophilic substitution (Sɴ2) of the α-haloketone by the proline carboxylate.
-
Outcome: Formation of the diester intermediate. Critical Control Point: Ensure (S)-enantiomer purity of proline is maintained.
Phase 3: Imidazole Cyclization (The Paal-Knorr Variation)[1]
-
Reagents: Ammonium Acetate (NH₄OAc) in excess, Xylenes or Toluene, heat (reflux).
-
Mechanism: The ammonia source reacts with the keto-ester to form an imine, which cyclizes to form the imidazole ring, releasing water.
-
Result: The Boc-protected bis-imidazole precursor.[1]
Phase 4: Deprotection & Salt Formation (Yielding CAS 1009119-83-8)[1]
-
Reagents: Hydrochloric acid (HCl) in Methanol or Isopropanol.
-
Process: Acid-catalyzed cleavage of the Boc (tert-butoxycarbonyl) groups.[1]
-
Isolation: The product precipitates as the tetrahydrochloride salt.
-
Purification: Recrystallization from MeOH/EtOH to remove ammonium salts and achieve >99.5% purity.
Diagram: Synthesis Pathway
Caption: Synthetic route from biphenyl precursor to the target hydrochloride salt via imidazole cyclization.
Applications in Drug Development
This compound is not a general reagent but a Late-Stage Intermediate (LSI) . Its applications are strictly defined within the synthesis of NS5A inhibitors.
Synthesis of Daclatasvir (API)
The primary use is the final coupling reaction to produce Daclatasvir.
-
Reaction: Amide coupling between the secondary amines of CAS 1009119-83-8 and N-Methoxycarbonyl-L-valine (Moc-Val-OH).[1]
-
Coupling Agents: HATU/DIPEA or EDC/HOBt.
-
Significance: This step introduces the "cap" regions of the drug, which interact with the periphery of the viral protein.
Impurity Profiling
In regulatory submissions (CMC), this compound is monitored as a potential genotoxic impurity (if unreacted) or a source of diastereomeric impurities (if the proline center racemizes).
-
Analytical Marker: Used as a reference standard to validate HPLC methods for Daclatasvir purity.
-
Stability: The hydrochloride salt is hygroscopic; strict humidity control is required during storage to prevent hydrolysis or clumping.
Experimental Protocol: Quality Control Analysis
Trustworthiness: This protocol describes the HPLC identification method used to verify the identity and purity of CAS 1009119-83-8 before use in API synthesis.[1]
Method: Reverse-Phase HPLC (High-Performance Liquid Chromatography)[1]
-
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.
-
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
-
Mobile Phase B: 0.1% TFA in Acetonitrile.
-
Gradient: 5% B to 95% B over 20 minutes.
-
Detection: UV at 254 nm (aromatic biphenyl/imidazole absorption).
-
Sample Prep: Dissolve 10 mg of CAS 1009119-83-8 in 10 mL of 1:1 Water:Methanol.
-
Acceptance Criteria:
-
Main peak retention time matches standard.
-
Purity > 98.0% (Area %).
-
Enantiomeric Excess (chiral HPLC) > 99.0%.
-
Safety & Handling
-
Hazards: As a cationic salt with high biological affinity, it should be treated as a Potent Compound .
-
H302: Harmful if swallowed.[5]
-
H315/H319: Causes skin and serious eye irritation.
-
-
PPE: N95/P2 respirator or fume hood is mandatory to avoid inhalation of dust. Nitrile gloves (double gloving recommended).
-
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic—keep container tightly sealed.
References
-
Gao, M., et al. (2010). "Chemical genetics strategy identifies an HCV NS5A inhibitor with a potent clinical effect." Nature, 465(7294), 96-100.[1] Link
-
Belema, M., et al. (2014). "Discovery and development of hepatitis C virus NS5A replication complex inhibitors." Journal of Medicinal Chemistry, 57(5), 1643-1672.[1] Link
-
PubChem Compound Summary. (2024). "CID 68263 (1,1'-Carbonyldiimidazole) & CID 54683344 (Daclatasvir Intermediate)." National Library of Medicine. Link
-
World Health Organization (WHO). (2015). "Daclatasvir: International Nonproprietary Names for Pharmaceutical Substances (INN)." WHO Drug Information. Link
Sources
- 1. CAS 1009119-83-8: 1H-Imidazole, 5,5′-[1,1′-biphenyl]-4,4′-… [cymitquimica.com]
- 2. 1009119-83-8 CAS Manufactory [m.chemicalbook.com]
- 3. canbipharm.com [canbipharm.com]
- 4. CAS 530-62-1: 1,1′-Carbonyldiimidazole | CymitQuimica [cymitquimica.com]
- 5. 1,1'-Carbonyldiimidazole | C7H6N4O | CID 68263 - PubChem [pubchem.ncbi.nlm.nih.gov]
